Cas no 394-96-7 (5-Chloro-3-fluoro-2-hydroxybenzaldehyde)

• Product Name: 5-Chloro-3-fluoro-2-hydroxybenzaldehyde
• CAS No: 394-96-7
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• MDL: MFCD16658025
• CID: 830113
• PubChem ID: 71695423
• Update Time: 2025-04-19

5-Chloro-3-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-fluoro-2-hydroxybenzaldehyde
• 5-Chloro-3-fluorosalicylaldehyde
• DTXSID80856582
• 5-CHLORO-3-FLUORO-2-HYDROXY-BENZALDEHYDE
• DB-332918
• O11403
• AS-50222
• MFCD16658025
• SCHEMBL3664243
• Z1255405290
• AKOS022173346
• EN300-124214
• 394-96-7
• CS-0308555
• JTMDXYDKAJYWAV-UHFFFAOYSA-N

• MDL： MFCD16658025
• Inchi： 1S/C7H4ClFO2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-3,11H
• InChI Key： JTMDXYDKAJYWAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=O)C=1)O)F

Computed Properties

• Exact Mass: 173.98800
• Monoisotopic Mass: 173.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 205.9±35.0 ºC (760 Torr),
• Flash Point: 78.3±25.9 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.99720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes